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Compound of Interest

Compound Name: 3,5-Difluoroisonicotinonitrile

Cat. No.: B577487

Application Notes and Protocols for 3,5-
Difluoroisonicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of 3,5-Difluoroisonicotinonitrile in a research and development setting. Due to the limited
availability of a specific Safety Data Sheet (SDS) for this compound, the safety and handling
information is primarily based on data for the structurally similar and hazardous compound, 3,5-
Difluorobenzonitrile.

Compound Information

Property Value

Chemical Name 3,5-Difluoroisonicotinonitrile
Synonyms 4-Cyano-3,5-difluoropyridine
CAS Number 1214377-09-9

Molecular Formula CeH2F2N2

Molecular Weight 140.09 g/mol

Purity Typically =298%
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Safety and Handling

Extreme caution should be exercised when handling 3,5-Difluoroisonicotinonitrile. Based on
analogous compounds, it is predicted to be toxic if swallowed, harmful in contact with skin, and
may cause severe skin and eye irritation, as well as respiratory irritation.

| Classification (Predicted)

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation 2 o
irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation
Hazardous to the Aquatic 3 H412: Harmful to aquatic life

Environment (Long-term)

with long lasting effects

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling this compound.
The following PPE is mandatory:

» Eye Protection: Chemical safety goggles and a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber, tested for breakthrough
time).

» Skin and Body Protection: A lab coat, long pants, and closed-toe shoes. For larger quantities
or in case of potential splashing, a chemical-resistant apron is recommended.
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» Respiratory Protection: Use only in a well-ventilated area, preferably within a certified
chemical fume hood. If the ventilation is inadequate, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and acid gases should be used.

Handling and Storage

e Handling:
o Avoid all personal contact, including inhalation of dust or fumes.[1][2]
o Do not eat, drink, or smoke in the handling area.
o Keep containers securely sealed when not in use.[3]
o Avoid the formation of dust and aerosols.
o Use spark-proof tools and avoid sources of ignition.
o Wash hands thoroughly after handling.[3]

e Storage:

[¢]

Store in a cool, dry, and well-ventilated area.[4]

[e]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

[¢]

Store in the original, tightly sealed container.

[e]

Protect from physical damage.

First Aid Measures
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Exposure Route First Aid Procedure

IF SWALLOWED: Immediately call a POISON
Ingestion CENTER or doctor/physician. Rinse mouth. Do
NOT induce vomiting.[3]

IF ON SKIN: Wash with plenty of soap and
_ water. Remove contaminated clothing and wash
Skin Contact ) S
it before reuse. If skin irritation occurs, get

medical advice/attention.

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

IF INHALED: Remove person to fresh air and
Inhalation keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Spill and Waste Disposal
e Spills:

o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE.

o For solid spills, carefully sweep up the material to avoid generating dust and place it in a
sealed, labeled container for disposal.

o Absorb liquid spills with an inert material (e.g., vermiculite, sand) and place in a sealed,
labeled container for disposal.

o Wash the spill area thoroughly with soap and water.
o Waste Disposal:

o Dispose of waste in accordance with local, state, and federal regulations.[1][2]
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o Contact a licensed professional waste disposal service.[5]

o Do not dispose of down the drain or in the regular trash.[4]

Experimental Protocols: Nucleophilic Aromatic
Substitution (SNATr)

3,5-Difluoroisonicotinonitrile is an electron-deficient aromatic system, making it susceptible
to nucleophilic aromatic substitution (SNAr). The fluorine atoms are activated by the electron-
withdrawing nitrile group and the pyridine nitrogen, facilitating their displacement by various
nucleophiles.

Below is a representative protocol for the amination of 3,5-Difluoroisonicotinonitrile. This
protocol is based on general principles of SNAr on similar fluorinated pyridines and should be
optimized for specific amines and reaction scales.

General Protocol for Amination

Reaction:

Materials:

e 3,5-Difluoroisonicotinonitrile

e Amine (e.g., morpholine, piperidine, or a primary amine)

» Anhydrous polar aprotic solvent (e.g., Dimethylformamide (DMF), Dimethyl! sulfoxide
(DMSO), or Acetonitrile (MeCN))

» Base (e.g., Potassium carbonate (K2COs) or Triethylamine (EtsN))
¢ Round-bottom flask with a reflux condenser and magnetic stirrer
e Inert atmosphere (Nitrogen or Argon)

o Standard workup and purification equipment (separatory funnel, rotary evaporator,
chromatography supplies)
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Procedure:

e Reaction Setup:

[¢]

In a dry round-bottom flask under an inert atmosphere, add 3,5-Difluoroisonicotinonitrile
(2.0 eq).

[¢]

Dissolve the starting material in the chosen anhydrous solvent (e.g., DMF).

[e]

Add the amine (1.1 to 2.2 eq, depending on whether mono- or di-substitution is desired) to
the solution.

[¢]

Add the base (1.5 to 3.0 eq) to the reaction mixture.
» Reaction Conditions:

o Stir the reaction mixture at room temperature or heat to a temperature between 50-100 °C,
depending on the nucleophilicity of the amine.

o Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

o Workup:
o Once the reaction is complete, cool the mixture to room temperature.
o Quench the reaction by adding water.

o Extract the product with an appropriate organic solvent (e.g., ethyl acetate,
dichloromethane).

o Wash the combined organic layers with water and brine.
o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
o Filter and concentrate the solvent under reduced pressure using a rotary evaporator.

o Purification:
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o Purify the crude product by column chromatography on silica gel using an appropriate
solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the desired

substituted isonicotinonitrile.

Experimental Workflow Diagram
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Caption: Workflow for the amination of 3,5-Difluoroisonicotinonitrile.

Signaling Pathways and Logical Relationships
Nucleophilic Aromatic Substitution (SNAr) Mechanism

The reaction proceeds via a Meisenheimer complex intermediate. The high electronegativity of
the fluorine atoms and the electron-withdrawing nature of the nitrile and pyridine ring stabilize

the negative charge in this intermediate.
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Caption: The stepwise mechanism of nucleophilic aromatic substitution.

Logical Relationship for Reaction Success

The success of the SNAr reaction on 3,5-Difluoroisonicotinonitrile is dependent on several

key factors.
Electron-Deficient . Good Leaving Group Appropriate Reaction
Substrate el NUEsele (Fluorine) Conditions
Successful SNAr Reaction Polar Aprotic Optimal
Solvent Temperature
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Caption: Key factors influencing the success of the SNAr reaction.

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for a formal risk assessment. Always consult the most up-to-date safety
information and conduct a thorough literature search before beginning any new experimental
work. The provided experimental protocol is a general guideline and requires optimization for
specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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